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Compound of Interest

Compound Name: VU 0238429

Cat. No.: B611727 Get Quote

Initial research indicates that VU 0238429 is a selective positive allosteric modulator (PAM) of

the M5 muscarinic acetylcholine receptor, not the M4 receptor as specified in the research

topic. This finding necessitates a clarification of the target receptor before proceeding with the

creation of detailed application notes and protocols.

Multiple independent sources explicitly state that VU 0238429 exhibits potent and selective

activity at the M5 receptor, with no significant potentiation observed at the M2 or M4 receptor

subtypes.[1][2][3] This discrepancy is critical, as the experimental design, protocols, and

expected outcomes are fundamentally dependent on the specific receptor being targeted.

To ensure the scientific accuracy and relevance of the generated content, we request further

guidance on the intended research focus. There are two primary paths forward:

Proceed with VU 0238429 and focus the experimental design on its established target, the

M5 muscarinic acetylcholine receptor. This would involve developing application notes and

protocols to characterize the effects of VU 0238429 on M5 receptor signaling and function.

Identify a suitable M4 positive allosteric modulator and develop the experimental design

around that specific compound. If the primary research interest is the M4 receptor, it is

imperative to use a tool compound with validated activity at this target.

Providing detailed and accurate experimental protocols requires a clear and correct

understanding of the molecular target. We await your clarification to ensure the final output

aligns with your research objectives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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